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Introduction
Titanium aluminum carbide (Ti3AlC2), a member of the MAX phase family of ternary carbides

and nitrides, has garnered significant interest in the field of hydrogen energy storage. While not

a hydrogen storage material in its own right due to low gravimetric and volumetric hydrogen

densities, Ti3AlC2 and its derivatives, such as Ti3C2 MXene, have emerged as highly effective

catalysts.[1][2] When integrated with metal hydrides, particularly magnesium hydride (MgH2),

Ti3AlC2 dramatically improves hydrogen absorption and desorption kinetics, lowers operating

temperatures, and enhances cyclic stability.[3][4] This document provides detailed application

notes and protocols for the synthesis and utilization of Ti3AlC2 in hydrogen storage

applications, primarily focusing on its catalytic role in improving the performance of MgH2.

Data Presentation
The following tables summarize the quantitative data on the hydrogen storage performance of

MgH2 composites catalyzed by Ti3AlC2 and its derivatives.

Table 1: Dehydrogenation Performance of MgH2-Ti3AlC2 Composites
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Composite
Material

Dehydrogenati
on Onset
Temperature
(°C)

Hydrogen
Desorption
Capacity (wt.
%)

Conditions Reference

As-milled pristine

MgH2
275 6.9 Heating to 340°C [1]

MgH2-7 wt%

Ti3AlC2
205 6.9 Heating to 340°C [1]

Mg-5 wt%

Ti3AlC2

~210 (initial

cycle)
4.8

Continuous

heating
[3]

Mg-5 wt%

Ti3AlC2

~186 (after

cycling)
4.8

Continuous

heating
[3]

MgH2-6 wt.%

ML-Ti3C2
142 6.56

Non-isothermal

heating
[5]

Table 2: Hydrogenation Performance of MgH2-Ti3AlC2 Composites
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Composite
Material

Hydrogen
Absorption
Capacity
(wt. %)

Time
Temperatur
e (°C)

Pressure Reference

Dehydrogena

ted pristine

MgH2

2.7 2000 s 150 - [1]

Dehydrogena

ted MgH2-7

wt% Ti3AlC2

5.8 60 s 150 - [1]

Mg-5 wt%

Ti3AlC2

composite

4.8
Full

saturation
~76 (onset) - [3]

MgH2-6 wt.%

ML-Ti3C2
4.20 - 75 - [5]

MgH2-6 wt.%

ML-Ti3C2
4.86 - 100 - [5]

Table 3: Kinetic Properties of MgH2-Ti3AlC2 Composites

Composite Material
Apparent Activation
Energy (Ea) for
Dehydrogenation (kJ/mol)

Reference

Pristine MgH2 155.1 [1]

MgH2-7 wt% Ti3AlC2 104.7 [1]

MgH2-6 wt.% ML-Ti3C2 99 [5]

Experimental Protocols
Protocol 1: Synthesis of Ti3AlC2 MAX Phase by
Sintering
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This protocol describes the synthesis of Ti3AlC2 powder via a conventional powder metallurgy

technique.[3][6]

Materials:

Titanium (Ti) powder (-200 mesh, 99.95%)

Aluminum (Al) powder (60-100 mesh, 99.8%)

Spectrally pure graphite (C) powder

Boric anhydride (B2O3) (optional additive)

Argon (Ar) gas (high purity)

Equipment:

Planetary ball mill (e.g., Fritsch Pulverisette P-6)

Hardened steel or tungsten carbide milling vials and balls

Hydraulic press

High-temperature tube furnace (capable of reaching 1500°C) with argon atmosphere control

Sieve (25 µm mesh)

Procedure:

Powder Preparation: Weigh the starting powders (Ti, Al, and C) in an atomic ratio of 3:1.1:2.

An excess of 10 wt% aluminum is used to compensate for evaporation during sintering.[6]

For improved homogeneity, an optional 5 wt% of B2O3 can be added.[3]

Homogenization: Place the powder mixture into a milling vial with milling balls (ball-to-

powder ratio of 10:1). Homogenize the mixture in a planetary ball mill for 1 hour at a milling

speed of 200 rpm.[3]
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Cold Pressing: Transfer the homogenized powder into a die and cold-press it at 640 MPa to

form a green pellet.[3]

Sintering: Place the pellet in a tube furnace. Purge the furnace with high-purity argon gas.

Heat the sample to 1400-1500°C for 1-2 hours under a continuous argon flow.[3]

Cooling and Sieving: Allow the furnace to cool down to room temperature naturally. Crush

the sintered block and sieve the resulting powder to obtain Ti3AlC2 particles with a grain

size of less than 25 µm.[6]

Characterization: Verify the phase purity of the synthesized Ti3AlC2 powder using X-ray

diffraction (XRD).

Protocol 2: Preparation of MgH2-Ti3AlC2 Composite by
Ball Milling
This protocol details the preparation of a MgH2-Ti3AlC2 composite material for enhanced

hydrogen storage properties.[3][7]

Materials:

Magnesium hydride (MgH2) powder

Synthesized Ti3AlC2 powder (from Protocol 1)

Hydrogen (H2) gas (high purity)

Argon (Ar) gas (for handling)

Equipment:

High-energy planetary ball mill

Milling vials and balls

Glovebox with an inert atmosphere (e.g., argon)

Gas pressure controller
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Procedure:

Handling Precautions: Perform all handling of MgH2 and the composite powder inside a

glovebox under an inert argon atmosphere to prevent oxidation.

Loading: Weigh the desired amounts of MgH2 and Ti3AlC2 powder (e.g., a 93:7 wt% ratio

for a 7 wt% Ti3AlC2 composite).[4] Place the powders into the milling vial with the milling

balls.

Reactive Ball Milling: Seal the vial and connect it to a hydrogen gas supply. Introduce an

initial hydrogen pressure of approximately 1 MPa into the vial.[3]

Milling Process: Start the ball milling process at a speed of 400 rpm for a total of 10 hours.[3]

To maintain the hydrogen pressure, stop the milling every 2 hours and add a new portion of

hydrogen gas.[3]

Sample Retrieval: After milling, transfer the vial back into the glovebox before opening to

retrieve the MgH2-Ti3AlC2 composite powder.

Characterization: Analyze the microstructure and phase composition of the composite using

scanning electron microscopy (SEM) and XRD.

Protocol 3: Measurement of Hydrogen Absorption and
Desorption Properties
This protocol outlines the general procedure for evaluating the hydrogen storage

characteristics of the synthesized MgH2-Ti3AlC2 composite using a Sieverts-type apparatus

and Temperature Programmed Desorption (TPD).[1][8][9]

A. Sieverts' Apparatus (Volumetric Method)

Equipment:

Sieverts-type apparatus (volumetric setup)

Sample holder
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Pressure transducers

Temperature controller

Vacuum pump

High-purity hydrogen gas

Procedure:

Sample Loading: Load a precisely weighed amount of the MgH2-Ti3AlC2 composite into the

sample holder inside a glovebox.

System Preparation: Install the sample holder in the Sieverts' apparatus. Evacuate the

system to remove any residual air and moisture.

Activation: Heat the sample under vacuum to a specific temperature to activate it. The

activation procedure may vary depending on the material.

Isothermal Absorption:

Set the desired absorption temperature (e.g., 150°C).[1]

Introduce a known amount of hydrogen gas into a calibrated volume (the reservoir).

Open the valve between the reservoir and the sample holder, allowing the sample to

absorb hydrogen.

Monitor the pressure drop until it stabilizes, indicating equilibrium.

Calculate the amount of absorbed hydrogen based on the pressure change, calibrated

volumes, and temperature.

Repeat this process in steps to construct a pressure-composition isotherm (PCI).

Isothermal Desorption:
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After full hydrogenation, reduce the pressure in the system by expanding the gas into a

calibrated volume.

Allow the system to reach equilibrium and calculate the amount of desorbed hydrogen.

Repeat in steps to obtain the desorption PCI.

B. Temperature Programmed Desorption (TPD)

Equipment:

TPD system with a furnace and temperature controller

Mass spectrometer

Inert carrier gas (e.g., Argon)

Procedure:

Sample Preparation: Load a small, accurately weighed amount of the hydrogenated MgH2-

Ti3AlC2 composite into the TPD sample holder.

System Setup: Place the sample holder in the TPD furnace. Purge the system with an inert

carrier gas at a constant flow rate.

Heating Program: Heat the sample at a constant linear rate (e.g., 5-10°C/min).

Data Acquisition: Continuously monitor the composition of the effluent gas using a mass

spectrometer, specifically tracking the hydrogen signal (m/z = 2).

Data Analysis: Plot the hydrogen signal intensity as a function of temperature. The peak

temperature corresponds to the maximum desorption rate, and the area under the peak is

proportional to the total amount of desorbed hydrogen.

Mandatory Visualization
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Protocol 1: Synthesis of Ti3AlC2

Protocol 2: Preparation of MgH2-Ti3AlC2 Composite

Protocol 3: Hydrogen Storage MeasurementStart Weigh Ti, Al, C Powders
(3:1.1:2 atomic ratio)
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Caption: Experimental workflow for the synthesis and characterization of Ti3AlC2-catalyzed

MgH2.
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Caption: Catalytic mechanism of Ti3AlC2 in MgH2 hydrogen storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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